N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide

• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[1-(4-methylphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H16ClN5OS/c1-11-3-7-14(8-4-11)23-17(20-21-22-23)25-10-16(24)19-13-6-5-12(2)15(18)9-13/h3-9H,10H2,1-2H3,(H,19,24)
• InChI Key: OAHSRTJOVMKDPE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC(=C(C=C3)C)Cl

Description

N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest to researchers due to its unique chemical properties and potential applications in various fields of study.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes or proteins in the body, which may be involved in the development or progression of certain diseases.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects in laboratory experiments. These effects may include changes in enzyme activity, alterations in cell signaling pathways, or changes in gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide in laboratory experiments is its unique chemical properties, which may make it useful for studying certain biological processes or pathways. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide. One area of interest is in the development of new drug candidates for the treatment of various diseases. Additionally, further studies may be needed to fully understand the mechanism of action of this compound and its potential applications in different fields of study.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide involves the reaction of 3-chloro-4-methylbenzoyl chloride with 1-(4-methylphenyl)-1H-tetrazole-5-thiol in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-{[1-(4-methylphenyl)-1H-tetraazol-5-yl]sulfanyl}acetamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of medicinal chemistry, where this compound has been investigated for its potential as a drug candidate for the treatment of various diseases.